Bromine-81

• CAS RN: 14380-59-7
• Molecular Formula: BrH
• Molecular Weight: 81.9243 g/mol
• IUPAC Name: bromane
• InChI: InChI=1S/BrH/h1H/i1+1
• InChI Key: CPELXLSAUQHCOX-OUBTZVSYSA-N
• Isomeric SMILES: [81BrH]
• SMILES: Br
• synonyms: 81Br isotope; Br-81 isotope; Bromine-81

Description

Bromine-81 is a radioactive isotope of bromine, which is commonly used in scientific research applications. It is a useful tool for studying biological processes, as well as for synthesizing new compounds. Additionally, we will list as many future directions as possible for further research on this topic.

Scientific Research Applications

Bromine-81 has a wide range of applications in scientific research. One of its primary uses is in the study of biological processes, such as protein-protein interactions and enzyme kinetics. Researchers can use Bromine-81 to label specific molecules and track their movements within cells or tissues. This allows for a better understanding of how biological systems function and can lead to the development of new therapies for diseases.

Mechanism Of Action

Bromine-81 is a radioactive isotope, which means that it emits radiation as it decays. This radiation can be detected using specialized equipment, such as a gamma counter. When Bromine-81 is used to label a molecule, the radiation it emits can be used to track the movement of that molecule within a biological system. This allows researchers to study the mechanism of action of specific molecules and gain insights into how they interact with other molecules in the body.

Biochemical And Physiological Effects

Bromine-81 is generally considered to be safe when used in scientific research applications. However, like all radioactive materials, it can pose a risk if not handled properly. The radiation emitted by Bromine-81 can damage cells and tissues if exposure levels are too high. Therefore, researchers must take appropriate safety precautions when working with this isotope.

Advantages And Limitations For Lab Experiments

One of the main advantages of using Bromine-81 in lab experiments is its high sensitivity. Because it emits radiation, even small amounts of labeled molecules can be detected and tracked with high precision. Additionally, Bromine-81 has a relatively long half-life, which means that it can be used for experiments over an extended period of time. However, there are also limitations to its use. For example, the synthesis of Bromine-81 requires access to a nuclear reactor, which can be expensive and time-consuming. Additionally, the radiation emitted by Bromine-81 can pose a risk to researchers if not handled properly.

Future Directions

There are many future directions for research on Bromine-81. One area of focus is the development of new labeling techniques that can be used to study specific biological processes. Additionally, researchers are exploring new applications for Bromine-81 in fields such as drug discovery and environmental science. Another area of interest is the development of new imaging techniques that can be used to visualize the movement of labeled molecules in real-time. Overall, Bromine-81 is a valuable tool for scientific research, and its potential applications are vast and varied.

Synthesis Methods

Bromine-81 is typically synthesized through the irradiation of a stable isotope of bromine, such as Bromine-79, with neutrons in a nuclear reactor. The resulting Bromine-80 undergoes radioactive decay to form Bromine-81. The process of synthesis is relatively straightforward, but it requires access to a nuclear reactor and specialized equipment for handling radioactive materials.